Hentriacontan-16-ol
Overview
Description
Hentriacontan-16-ol is a fatty alcohol consisting of a hydroxy function at C-16 of an unbranched saturated chain of 31 carbon atoms. It is a long-chain fatty alcohol and a secondary alcohol. It derives from a hydride of a hentriacontane.
Scientific Research Applications
Anti-Inflammatory Potential
Hentriacontane has shown significant anti-inflammatory effects in both in vivo (Balb/c mice) and in vitro (RAW 264.7 cells) models. It effectively reduces pro-inflammatory cytokines like TNF-α, IL-6, MCP-1, IL-1β, and promotes anti-inflammatory cytokines such as IL-10. These findings suggest its potential as an anti-inflammatory agent (Khajuria et al., 2017).
Wax Formation in Plants
Research on Pisum sativum (pea plants) revealed that hentriacontane plays a significant role in wax formation on plant surfaces. Mutations affecting the presence of hentriacontane lead to notable changes in wax composition, impacting plant physiology (Macey & Barber, 1970).
Insecticidal Properties
A study on Stellaria media identified hentriacontane among other compounds, noting its significant inhibition of feeding activity in certain insects, indicating its potential as a natural insect repellent or insecticide (Pande et al., 1995).
Molecular Docking for Anticancer and Antitubercular Activity
Hentriacontane has shown promising results in a molecular docking study for its anticancer and antitubercular activity. The study highlights its potential as a lead molecule for developing novel drugs for breast cancer and tuberculosis treatment (Madriwala et al., 2022).
Epicuticular Wax in Plants
Studies on leek (Allium porrum L.) indicate that hentriacontan-16-one, a primary component of epicuticular wax, plays a crucial role in plant development and response to environmental conditions (Maier & Post-Beittenmiller, 1998).
Sustainable Solvent Applications
Hentriacontane derivatives have been explored as sustainable solvents for extracting natural products, like β-diketones, from agricultural waste, contributing to the development of eco-friendly and efficient extraction processes (Noppawan et al., 2023).
Herbicidal Potential in Agriculture
Research on rice hulls identified hentriacontane among other compounds, although it did not show direct herbicidal activity. This finding contributes to understanding the chemical ecology of agricultural by-products (Chung et al., 2005).
N-Alkanes as Digesta Markers in Livestock
Hentriacontane (C31 alkane) has been evaluated as a potential marker for digesta in dairy cows, providing insights into feed digestibility and nutrient absorption (Ohajuruka & Palmquist, 1991).
properties
Molecular Formula |
C31H64O |
|---|---|
Molecular Weight |
452.8 g/mol |
IUPAC Name |
hentriacontan-16-ol |
InChI |
InChI=1S/C31H64O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31(32)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-32H,3-30H2,1-2H3 |
InChI Key |
CLDFUWPQRCVRHQ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCC)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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